Cas no 17336-09-3 (2-Acetyloxy-4-bromobenzoic acid)

• Product Name: 2-Acetyloxy-4-bromobenzoic acid
• CAS No: 17336-09-3
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• MDL: MFCD18429739
• CID: 4614041
• Update Time: 2025-11-01

2-Acetyloxy-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetyloxy-4-bromobenzoic acid

• MDL： MFCD18429739
• Inchi： 1S/C9H7BrO4/c1-5(11)14-8-4-6(10)2-3-7(8)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： IVMCGPMPQQFJAZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C=C1OC(C)=O

Additional information on 2-Acetyloxy-4-bromobenzoic acid

2-Acetyloxy-4-bromobenzoic Acid (CAS No. 17336-09-3): A Comprehensive Overview

2-Acetyloxy-4-bromobenzoic acid, also known by its CAS number 17336-09-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position of the benzene ring and an acetyloxy group at the 2-position, along with a carboxylic acid group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-acetyloxy-4-bromobenzoic acid has been extensively studied, with researchers exploring efficient methods to achieve high yields and purity. Recent advancements in catalytic processes and green chemistry have led to the development of more sustainable synthesis pathways. For instance, studies have focused on the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process while minimizing environmental impact.

In terms of applications, 2-acetyloxy-4-bromobenzoic acid has shown promise in the pharmaceutical industry as a potential precursor for drug development. Its bromine substituent makes it a valuable intermediate in the synthesis of biologically active compounds, particularly those targeting specific receptor systems. Additionally, the compound has been investigated for its potential use in materials science, such as in the development of advanced polymers and coatings due to its ability to form stable bonds under certain conditions.

Recent research has also highlighted the importance of understanding the environmental fate and toxicity of 2-acetyloxy-4-bromobenzoic acid. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. These findings are crucial for ensuring safe handling and disposal practices, particularly in industrial settings where large-scale production may occur.

The structural properties of 2-acetyloxy-4-bromobenzoic acid make it an ideal candidate for further exploration in academic research. Its reactivity towards various chemical transformations provides a platform for investigating novel reaction mechanisms and catalytic systems. For example, recent studies have examined its role in cross-coupling reactions, which are fundamental to organic synthesis.

In conclusion, 2-acetyloxy-4-bromobenzoic acid (CAS No. 17336-09-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups continue to drive innovative research, contributing to advancements in both theoretical and applied sciences.